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Compound of Interest

Compound Name: 2,5-Dinitrotoluene

Cat. No.: B008417 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 2,5-Dinitrotoluene (2,5-DNT), an organic compound used as an intermediate in

the synthesis of dyes and in the production of explosives.[1][2] This document consolidates key

data, outlines relevant experimental methodologies, and presents logical relationships through

structured visualizations to support research and development activities.

Chemical Identity and Structure
IUPAC Name: 2-Methyl-1,4-dinitrobenzene

Synonyms: 2,5-DNT, 1-Methyl-2,5-dinitrobenzene[1]

CAS Number: 619-15-8[3][4]

Molecular Formula: C₇H₆N₂O₄[3]

Molecular Weight: 182.13 g/mol [1][3]

Quantitative Physicochemical Data
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The fundamental physicochemical properties of 2,5-Dinitrotoluene are summarized in the

table below for easy reference and comparison.

Property Value Units Notes / Reference

Physical Appearance

Yellow-to-orange-

yellow crystals or

needles.[1][5][6]

-
Characteristic odor.[1]

[5][6]

Melting Point 50.33 - 52.5 °C [1][3]

Boiling Point 284 - 320.51 °C [1][3]

Density 1.282 - 1.3 g/cm³ At 111 °C.[1][6]

Vapor Pressure 5.0 x 10⁻⁴ mm Hg
At 25 °C

(extrapolated).[1]

Relative Vapor

Density
6.3 - Air = 1.[1][5][6]

Water Solubility
0.03 g/100 mL (300

mg/L)
g/100 mL

At 20 °C; considered

very poor.[5][6]

Solubility (Organic)

Soluble in ethanol;

very soluble in carbon

disulfide.[1]

-

Slightly soluble in

acetonitrile and

chloroform.[3]

LogP (Octanol/Water) 2.03 - Estimated.[1][6]

Flash Point 207 °C

Closed cup; value for

dinitrotoluenes

generally.[1][6]

Heat of Combustion -3.4460 x 10⁹ J/kmol
Standard Net Heat of

Combustion.[1][5]

Experimental Protocols and Methodologies
Detailed experimental protocols for determining the specific properties of 2,5-DNT are not

extensively published. However, standard analytical methods are employed for compounds of

this class. Furthermore, the synthesis of dinitrotoluenes is a well-established industrial process.
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Synthesis of Dinitrotoluene Isomers
Dinitrotoluene is typically produced through the nitration of toluene or mononitrotoluene. The

process involves reacting the organic substrate with a nitrating agent, most commonly a

mixture of nitric acid and sulfuric acid ("nitrating acid").[7]

General Protocol:

Mononitration: Toluene is first reacted with nitrating acid to form mononitrotoluene (MNT).

This reaction mixture contains MNT, sulfuric acid, and water.[7]

Phase Separation: The reaction mixture is allowed to settle, and the organic phase

(containing MNT) is separated from the aqueous phase (spent acid).[7]

Dinitration: The separated organic MNT phase is then reacted with a fresh, typically more

concentrated, nitrating acid. This second nitration step introduces a second nitro group to the

aromatic ring, forming a mixture of dinitrotoluene isomers.[7][8] The nitration of 4-

nitrotoluene, for instance, yields primarily 2,4-dinitrotoluene.[8] Dinitrification of toluene

typically yields about 0.5% of the 2,5-dinitrotoluene isomer by weight.[1]

Washing and Purification: The resulting organic phase containing the DNT isomer mixture is

separated and washed, often with a sodium hydroxide solution and then water, to neutralize

and remove residual acids.[9]

Isomer Separation: The final mixture of DNT isomers can be separated using techniques

such as fractional crystallization or chromatography to isolate specific isomers like 2,5-DNT.

Determination of Physicochemical Properties (General
Methods)

Melting Point: The melting point of crystalline solids like 2,5-DNT is accurately determined

using Differential Scanning Calorimetry (DSC). This thermoanalytical technique measures

the difference in the amount of heat required to increase the temperature of a sample and a

reference as a function of temperature. The melting point is observed as an endothermic

peak on the DSC thermogram.
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Boiling Point: Boiling point can be determined by distillation under controlled atmospheric

pressure. For compounds that may decompose at their atmospheric boiling point, vacuum

distillation is employed, and the boiling point is extrapolated to standard pressure using a

nomograph.

Solubility: The shake-flask method (OECD Guideline 105) is a standard protocol for

determining water solubility. Excess solid 2,5-DNT is agitated in a buffered aqueous solution

at a constant temperature until equilibrium is reached. The solution is then centrifuged or

filtered, and the concentration of 2,5-DNT in the aqueous phase is measured, typically by

High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

Purity Analysis: The purity of a 2,5-DNT sample and the quantification of isomeric impurities

are commonly performed using Gas Chromatography (GC) coupled with a Flame Ionization

Detector (FID) or a Mass Spectrometer (MS).

Visualizations: Workflows and Relationships
The following diagrams illustrate the synthetic relationship of 2,5-DNT to its precursors and a

generalized workflow for its production.
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Caption: Logical relationship of Toluene nitration products.
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Caption: Generalized experimental workflow for Dinitrotoluene synthesis.
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Safety and Handling
2,5-Dinitrotoluene is a toxic and hazardous substance.

Toxicity: It is classified as toxic if swallowed, in contact with skin, or if inhaled.[5][10]

Health Effects: Exposure may cause effects on the blood, leading to the formation of

methaemoglobin, which can result in cyanosis (blue lips, fingernails, and skin).[6] The

substance is irritating to the eyes, skin, and respiratory tract.[6]

Carcinogenicity: It is classified as a Category 1B carcinogen and is suspected of causing

genetic defects.[5][10]

Explosive Hazard: Like other dinitrotoluenes, it may explode on heating.[6] Finely dispersed

particles can form explosive mixtures in air.[6]

Handling Precautions: Use of personal protective equipment (gloves, safety goggles,

respiratory protection) is mandatory.[6] Work should be conducted in a well-ventilated area or

with local exhaust.[6] Eating, drinking, and smoking should be prohibited in handling areas.

[5]

This guide is intended for informational purposes for qualified professionals. Always consult a

comprehensive Safety Data Sheet (SDS) before handling 2,5-Dinitrotoluene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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